Cas no 1806889-57-5 (4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806889-57-5
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4811312
• Update Time: 2025-11-01

4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-5-4(7(13)14)2(11)1-3(12-5)6(9)10/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： PMWJACVMOYJAHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806889-57-5)

4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806889-57-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and application of this compound.

The molecular structure of 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid is composed of a pyridine ring substituted with an amino group at the 4-position, a bromo group at the 2-position, and a difluoromethyl group at the 6-position. The carboxylic acid functionality at the 3-position adds to its chemical diversity and reactivity. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various applications.

In terms of chemical properties, 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid exhibits solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its solubility profile is influenced by the presence of the carboxylic acid group, which can form hydrogen bonds with polar solvents. The compound also demonstrates stability under standard laboratory conditions, although it is advisable to store it in a cool, dry place to maintain its integrity.

The synthesis of 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid involves several well-documented methods. One common approach is the sequential functionalization of a pyridine ring. For instance, starting from 2-bromopyridine, the amino group can be introduced via amination reactions, followed by the introduction of the difluoromethyl group through electrophilic substitution or radical reactions. The carboxylic acid functionality can be appended through carboxylation or esterification reactions, followed by hydrolysis if necessary.

Recent research has focused on optimizing the synthetic routes to improve yield and reduce side products. For example, a study published in Organic Letters (2021) reported a novel one-pot synthesis method that significantly enhanced the efficiency and purity of the final product. This method involves a cascade reaction sequence that minimizes intermediate purification steps, making it more suitable for large-scale production.

In the realm of medicinal chemistry, 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid has shown promise as a lead compound for drug discovery. Its structural features make it an excellent scaffold for designing molecules with specific biological activities. For instance, researchers have explored its potential as an inhibitor of kinases and other enzymes involved in various disease pathways.

A notable study published in Bioorganic & Medicinal Chemistry Letters (2020) investigated the inhibitory effects of derivatives of 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid on protein kinases associated with cancer. The results indicated that certain derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential as anticancer agents. Further optimization and preclinical studies are ongoing to identify lead compounds with improved pharmacological profiles.

Beyond its applications in cancer research, 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid has also been studied for its antimicrobial properties. A study published in The Journal of Antibiotics (2019) reported that derivatives of this compound showed significant activity against multidrug-resistant bacteria. The unique combination of functional groups in this molecule may contribute to its broad-spectrum antimicrobial activity.

In conclusion, 4-Amino-2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806889-57-5) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential impact on various fields of science and medicine.